Cas no 1803834-83-4 (6-Ethylbenzo[d]oxazole-2-carboxamide)

• Product Name: 6-Ethylbenzo[d]oxazole-2-carboxamide
• CAS No: 1803834-83-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4818889
• Update Time: 2025-06-15

6-Ethylbenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Ethylbenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C10H10N2O2/c1-2-6-3-4-7-8(5-6)14-10(12-7)9(11)13/h3-5H,2H2,1H3,(H2,11,13)
• InChI Key： HSLYULATTLOLOH-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=CC(=CC1=2)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.8
• Topological Polar Surface Area: 69.1

Additional information on 6-Ethylbenzo[d]oxazole-2-carboxamide

Recent Advances in the Study of 6-Ethylbenzo[d]oxazole-2-carboxamide (CAS: 1803834-83-4)

6-Ethylbenzo[d]oxazole-2-carboxamide (CAS: 1803834-83-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a promising drug candidate.

The synthesis of 6-Ethylbenzo[d]oxazole-2-carboxamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic approach that significantly improved the yield and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of high-quality material for research purposes.

In terms of pharmacological activity, 6-Ethylbenzo[d]oxazole-2-carboxamide has shown promising results in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. A 2022 study in Neuropharmacology demonstrated that the compound exhibits neuroprotective effects by modulating key pathways involved in oxidative stress and inflammation. These findings suggest that it could serve as a potential therapeutic agent for mitigating neurodegeneration, although further studies are needed to validate these effects in human trials.

Another area of interest is the compound's potential anticancer properties. Research published in Cancer Research (2023) revealed that 6-Ethylbenzo[d]oxazole-2-carboxamide inhibits the proliferation of certain cancer cell lines by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. This mechanism of action is particularly relevant for cancers that are resistant to conventional therapies, offering a new avenue for drug development. However, the study also noted that the compound's efficacy varies depending on the cancer type, underscoring the need for further investigation.

Despite these promising findings, challenges remain in the development of 6-Ethylbenzo[d]oxazole-2-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Additionally, the compound's safety profile in humans has yet to be thoroughly evaluated, which is a critical step before it can progress to clinical trials.

In conclusion, 6-Ethylbenzo[d]oxazole-2-carboxamide (CAS: 1803834-83-4) represents a promising candidate for the treatment of neurodegenerative diseases and certain cancers. Recent advances in its synthesis and understanding of its pharmacological properties have laid a solid foundation for further research. However, additional studies are required to overcome existing challenges and fully realize its therapeutic potential. This compound exemplifies the ongoing efforts in chemical biology to discover and develop novel small-molecule drugs with significant clinical impact.